Cas no 130192-65-3 (D-Glucose, O-D-xylosyl-(1-?)-O-D-xylosyl-(1-?)-)
130192-65-3 structure
Product Name:D-Glucose, O-D-xylosyl-(1-?)-O-D-xylosyl-(1-?)-
CAS No:130192-65-3
MF:C16H28O14
MW:444.385127067566
CID:186219
PubChem ID:3035582
Update Time:2025-04-19
D-Glucose, O-D-xylosyl-(1-?)-O-D-xylosyl-(1-?)- Chemical and Physical Properties
Names and Identifiers
-
- D-Glucose, O-D-xylosyl-(1-?)-O-D-xylosyl-(1-?)-
- D-Xylopyranosyl-(1->2)-[D-xylopyranosyl-(1->3)]-D-glucose
- xylose-xylose-glucose
- Xyl-xyl-glc
- 130192-65-3
- (2R,3S,4R,5R)-4,5,6-trihydroxy-2,3-bis[[(3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy]hexanal
- DTXSID90926629
- Pentopyranosyl-(1->2)-[pentopyranosyl-(1->3)]hexose
-
- Inchi: 1S/C16H28O14/c17-1-5(19)11(24)14(30-16-13(26)10(23)7(21)4-28-16)8(2-18)29-15-12(25)9(22)6(20)3-27-15/h2,5-17,19-26H,1,3-4H2/t5-,6-,7-,8+,9+,10+,11-,12-,13-,14-,15?,16?/m1/s1
- InChI Key: DNQVMHKEYYKTNY-SWPGSPGESA-N
- SMILES: O(C1[C@@H]([C@H]([C@@H](CO1)O)O)O)[C@@H]([C@@H]([C@@H](CO)O)O)[C@H](C=O)OC1[C@@H]([C@H]([C@@H](CO1)O)O)O
Computed Properties
- Exact Mass: 444.14784
- Monoisotopic Mass: 444.147906
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 236
- XLogP3: -6.5
Experimental Properties
- Density: 1.7
- Boiling Point: 884.7°Cat760mmHg
- Flash Point: 313°C
- Refractive Index: 1.633
- PSA: 236.06
D-Glucose, O-D-xylosyl-(1-?)-O-D-xylosyl-(1-?)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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